Cas no 2680724-28-9 (benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate)
benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28297434
- 2680724-28-9
- benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate
-
- Inchi: 1S/C12H9BrClN3O2/c13-9-10(14)15-7-16-11(9)17-12(18)19-6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,15,16,17,18)
- InChI Key: ZLMJZUARQHHGGB-UHFFFAOYSA-N
- SMILES: BrC1=C(N=CN=C1NC(=O)OCC1C=CC=CC=1)Cl
Computed Properties
- Exact Mass: 340.95667g/mol
- Monoisotopic Mass: 340.95667g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 64.1Ų
benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28297434-1g |
benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate |
2680724-28-9 | 1g |
$1214.0 | 2023-09-07 | ||
| Enamine | EN300-28297434-5g |
benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate |
2680724-28-9 | 5g |
$3520.0 | 2023-09-07 | ||
| Enamine | EN300-28297434-10g |
benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate |
2680724-28-9 | 10g |
$5221.0 | 2023-09-07 | ||
| Enamine | EN300-28297434-0.05g |
benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate |
2680724-28-9 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28297434-0.1g |
benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate |
2680724-28-9 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28297434-0.25g |
benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate |
2680724-28-9 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28297434-0.5g |
benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate |
2680724-28-9 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28297434-1.0g |
benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate |
2680724-28-9 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28297434-2.5g |
benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate |
2680724-28-9 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28297434-5.0g |
benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate |
2680724-28-9 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 |
benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate
Comprehensive Overview of Benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate (CAS No. 2680724-28-9)
Benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate (CAS No. 2680724-28-9) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and chlorine substitutions, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a carbamate linkage and a benzyl group, offers versatile reactivity, making it invaluable for drug discovery and material science applications.
In recent years, the demand for halogenated pyrimidines like Benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate has surged due to their role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential to modulate enzymatic activity, a topic frequently searched in AI-driven drug design platforms. The compound's CAS No. 2680724-28-9 is often queried in databases such as PubChem and Reaxys, reflecting its relevance in high-throughput screening workflows.
The synthesis of Benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate involves multi-step organic reactions, including nucleophilic substitution and protection-deprotection strategies. Its 5-bromo-6-chloropyrimidin-4-amine core is a key motif in medicinal chemistry, often explored in fragment-based drug discovery (FBDD). This aligns with trending searches on "small molecule libraries" and "scaffold hopping," highlighting its utility in optimizing lead compounds.
From an industrial perspective, Benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate is pivotal in producing crop protection agents, addressing global concerns about sustainable agriculture. Its halogen atoms enhance binding affinity to target proteins, a feature discussed in forums on green chemistry and precision farming. Notably, the compound's stability under varying pH conditions makes it a candidate for controlled-release formulations, a hot topic in agrochemical innovation.
Analytical characterization of CAS No. 2680724-28-9 typically employs HPLC-MS and NMR spectroscopy, techniques frequently searched by QC professionals. The compound's chromatographic purity (>98%) ensures reproducibility in research, a metric critical for publications on reproducible science. Additionally, its solubility profile in polar aprotic solvents like DMSO is often queried, reflecting practical lab needs.
In the context of intellectual property, Benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate appears in patents related to heterocyclic chemistry, particularly in claims for cancer therapeutics. This connects to trending searches on "patent cliffs" and "generic drug development," underscoring its commercial viability. Regulatory databases like FDA Orange Book list derivatives of this compound, further validating its therapeutic potential.
Environmental and safety assessments of CAS No. 2680724-28-9 indicate low ecotoxicity, aligning with the EPA's Safer Choice criteria. This data is crucial for industries adopting ESG (Environmental, Social, Governance) frameworks, a dominant theme in corporate sustainability reports. The compound's biodegradability profile is also a frequent search term among environmental chemists.
Future research directions for Benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate may explore its catalytic applications in C-C coupling reactions, a niche yet growing area in organometallic chemistry. With the rise of automated synthesis platforms, this compound's role in high-throughput experimentation (HTE) is expected to expand, matching search trends on "lab automation" and "AI-assisted synthesis."
In summary, Benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate (CAS No. 2680724-28-9) exemplifies the intersection of medicinal chemistry and industrial innovation. Its multifaceted applications—from drug discovery to sustainable agriculture—position it as a compound of enduring scientific and commercial interest, resonating with contemporary search behaviors across academic and industrial domains.
2680724-28-9 (benzyl N-(5-bromo-6-chloropyrimidin-4-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)